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Compound of Interest |

Compound Name: Nickel formate
CAS No.: 3349-06-2; 15694-70-9(dihydrate)
Cat. No.: B7823215
. J

CAS: 15694-70-9 | Formula:

[1]
Executive Summary & Scientific Context

Nickel(ll) formate dihydrate is not merely a generic nickel salt; it is a critical precursor in the
synthesis of reduced nickel catalysts (e.g., for hydrogenation) and porous Metal-Organic
Frameworks (MOFs).[1][2] Its utility stems from its relatively low decomposition temperature
(~200°C), which allows for the generation of highly active, dispersed metallic nickel species.[1]

[2]

However, this utility comes with a severe toxicological profile.[1] As a soluble nickel compound,
it is classified as a Group 1 Carcinogen (IARC) and a potent respiratory and skin sensitizer.[1]
This guide synthesizes the physicochemical behavior of the compound with strict biological
safety protocols, moving beyond standard SDS boilerplate to explain the mechanisms of
toxicity and the logic behind safety maneuvers.

Physicochemical Profile

Understanding the physical state is the first step in exposure control.[1] Nickel formate is
water-soluble, meaning it becomes bioavailable immediately upon contact with mucous
membranes or sweat.[1]
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Property Data Relevance to Safety

Heavy metal salt; dust settles
Molecular Weight 184.78 g/mol but fine particles remain
airborne.[1]

o Visual identification; distinct
Appearance Green monoclinic crystals )
from many white salts.[1]

High Bioavailability. Dissolves
~2.2.g/100g (

Solubility (Water) in sweat/lung fluid, releasing

)

[1]
Releases

Decomposition
, and metallic Ni dust.[1][3]
Fire/Explosion risk if heated.
Neutral, but hydrolysis can

pH (Agqueous) ~6.0-7.0

release formate ions.[1]

Toxicological Mechanisms: The "Why" Behind the
Hazard

To implement effective safety controls, one must understand how nickel formate interacts with
biological systems. The danger lies in the release of the nickel ion (

).
The "Trojan Horse" & Oxidative Stress

Once inhaled or ingested, the formate ligand dissociates, leaving the
ion.

e Cellular Entry:
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enters cells via ion channels (mimicking
and
) or via phagocytosis of dust particles.[1]

» Hypoxia Mimicry: Inside the nucleus, nickel inhibits Prolyl Hydroxylase Domain (PHD)
enzymes, stabilizing HIF-1

even in normal oxygen conditions.[1] This promotes tumor survival pathways (angiogenesis).

[1]

» Genotoxicity: Nickel inhibits DNA repair enzymes (specifically those fixing oxidative damage)
and generates Reactive Oxygen Species (ROS), leading to double-strand breaks.[1]

Immunological Sensitization (Type IV Hypersensitivity)

Nickel is the most common contact allergen.[1] The mechanism is distinct:

 Innate Trigger:

directly binds to TLR4 (Toll-like Receptor 4), triggering an inflammatory signal usually
reserved for bacteria.[1]

o Adaptive Memory:

acts as a hapten, binding to MHC Class Il molecules.[1] This complex is recognized by T-
cells as "foreign,” creating long-term immunological memory.[1] Subsequent exposures
trigger a rapid, aggressive T-cell response (dermatitis or asthma).[1]

Visualization: Nickel Toxicity Pathways

The following diagram maps the cascade from exposure to cellular pathology.
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Figure 1: Mechanistic pathways of Nickel(ll) toxicity, illustrating the dual risks of carcinogenesis
(via ROS/DNA repair inhibition) and sensitization (via TLR4/MHC binding).

Risk Management & Handling Protocols

Safety with nickel formate relies on containment.[1] Because it is a solid that can form dust,
and that dust is soluble, the primary vector is inhalation followed by systemic absorption.[1]

Engineering Controls (Primary Defense)

e Powder Handling: MUST be performed in a certified Chemical Fume Hood or a Powder
Weighing Station with HEPA filtration.[1]

o Reasoning: Standard lab ventilation is insufficient for carcinogens.[1] HEPA filters capture
the fine particulates that standard baffles miss.[1]

» Solution Preparation: Dissolving the salt should be done inside the hood.[1] Once in solution,
the inhalation risk drops, but the dermal risk (permeation) remains.[1]
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Personal Protective Equipment (PPE)[1]

Gloves:Nitrile (minimum 0.11 mm thickness).[1]

o Validation: Nickel ions penetrate latex relatively easily.[1] Nitrile offers superior chemical
resistance.[1] For concentrated solutions (>10%) or prolonged handling, use Double
Gloving or thicker (0.3 mm) nitrile.[1]

Respiratory: If work must occur outside a hood (e.g., maintenance, spill cleanup), a
P100/N100 respirator is mandatory.[1] N95 is insufficient for carcinogenic particulates in
high-risk scenarios.[1]

Skin: Tyvek lab coat or sleeve covers if handling large quantities to prevent dust
accumulation on fabric clothing (which can then be tracked home).[1]

Experimental Workflow: Synthesis Precursor

When using nickel formate to generate Ni catalysts (calcination):

Loading: Load crucibles/reactors inside the fume hood.

Transport: Transport sealed vessels to the furnace.

Calcination: Ensure furnace exhaust is vented. The decomposition releases

and
(flammable) and potentially nanosized Ni particles (highly toxic).[1]

Unloading: Allow to cool completely. Nanosized metallic nickel is pyrophoric; expose to air
cautiously, ideally initiating passivation with low

flow first.[1]

Visualization: Safe Handling Decision Logic[1]
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Task: Handle Nickel Formate

State: Solid or Solution?

Solid / Dust Agqueous Solution

Emergency/Spill l

PPE: Nitrile Gloves
(Double glove for >1M)

Engineering: Fume Hood / HEPA PPE: P100 (if outside hood) PPE: Face Shield + Goggles

Disposal: Hazardous Waste
(GEEWAVEIEIS iR )]

Click to download full resolution via product page

Figure 2: Decision logic for handling Nickel Formate based on physical state, emphasizing
engineering controls for solids and dermal protection for solutions.

Emergency Response & Disposal
Spill Management

Do NOT dry sweep. Dry sweeping aerosolizes the carcinogen.[1]
e Evacuate: Clear the immediate area.
o PPE: Don P100 respirator, double nitrile gloves, and goggles.[1]

¢ Containment:
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o Solid Spill: Cover with wet paper towels (to suppress dust) or use a HEPA vacuum
designated for hazardous chemicals.[1]

o Liquid Spill: Absorb with inert material (vermiculite/sand).[1] Do not use combustible
materials (sawdust) if the solution is mixed with oxidizers.[1]

Verification: Wipe the area with a damp tissue and check for residual green coloration.[1]

First Aid

Inhalation: Move to fresh air immediately. If wheezing occurs (sensitization sign), seek
medical attention.

Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use organic solvents (like
ethanol), as they may enhance skin permeation of the nickel complex.[1]

Eye Contact: Flush for 15 minutes. Lift eyelids.[1]

Disposal

Classification: Hazardous Waste (Heavy Metal).[1]

Protocol: Collect in a container labeled "Nickel Waste."[1] Do not pour down the drain; nickel
is highly toxic to aquatic life (LC50 < 1 mg/L for many species).[1]

Transport: UN Number 3077 (Environmentally hazardous substance, solid, n.0.s.) is
standard, though some regions may classify under UN 3288 (Toxic solid, inorganic, n.o.s.)
depending on acute toxicity data.[1] Check local vendor SDS.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7823215#nickel-formate-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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